Cas no 37932-42-6 (1,2,4,5-Tetrazine, 3,6-bis(4-nitrophenyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3,6-bis(4-nitrophenyl)-
• CAS No: 37932-42-6
• MF: C₁₄H₈N₆O₄
• MW: 324.251121520996
• CID: 1487196
• PubChem ID: 13094858
• Update Time: 2025-04-21

1,2,4,5-Tetrazine, 3,6-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3,6-bis(4-nitrophenyl)-
• 3,6-bis(4-nitrophenyl)-1,2,4,5-tetrazine
• DTXSID70518001
• 37932-42-6
• SCHEMBL4634221

• Inchi： 1S/C14H8N6O4/c21-19(22)11-5-1-9(2-6-11)13-15-17-14(18-16-13)10-3-7-12(8-4-10)20(23)24/h1-8H
• InChI Key： ZPCXXVKJMUVTFX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C2=NN=C(C3C=CC(=CC=3)[N+](=O)[O-])N=N2)=CC=1)=O

Computed Properties

• Exact Mass: 324.06084
• Monoisotopic Mass: 324.06070276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 137.84